Cas no 1780747-06-9 (1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1780747-06-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5874574
• PubChem ID: 105432711
• Update Time: 2025-10-28

1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-cyclopropyl-5-ethyl-
• 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• 1780747-06-9
• EN300-1594550

• Inchi： 1S/C8H11N3O/c1-2-8-7(5-12)9-10-11(8)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key： BHQJDDWKUULJKL-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(CC)=C(C=O)N=N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 323.5±34.0 °C(Predicted)
• pka: 0.05±0.70(Predicted)

Additional information on 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

1-Cyclopropyl-5-Ethyl-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1780747-06-9) is a heterocyclic aldehyde with a unique structure that combines a triazole ring system with an aldehyde functional group. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile reactivity and potential applications in drug discovery and chemical engineering. The cyclopropyl and ethyl substituents on the triazole ring contribute to its distinct electronic and steric properties, making it a valuable building block in modern organic chemistry.

Recent studies have highlighted the importance of 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde in the development of novel bioactive compounds. Researchers have explored its role as a precursor for the synthesis of various heterocyclic frameworks, which are critical components in pharmaceutical agents. For instance, its ability to undergo nucleophilic addition reactions has been exploited to construct complex molecules with potential anti-inflammatory and anticancer properties. The aldehyde functional group plays a pivotal role in these reactions, enabling selective transformations that are essential for drug design.

The synthesis of 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde typically involves a combination of click chemistry and traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring system. This method not only ensures high yields but also allows for precise control over the substituents on the triazole ring. The incorporation of the cyclopropyl group adds an element of strain to the molecule, which can enhance its reactivity in subsequent reactions.

In terms of physical properties, 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under mild conditions further enhances its utility in synthetic protocols.

One of the most promising applications of this compound lies in its potential as a chiral auxiliary in asymmetric synthesis. The triazole ring system provides a rigid framework that can be used to induce high enantioselectivity in key transformations. Recent advancements in catalytic asymmetric synthesis have demonstrated the feasibility of using this compound as a chiral ligand or catalyst precursor. This opens up new avenues for the production of enantiopure pharmaceuticals and fine chemicals.

Moreover, 1-cyclopropyl-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde has shown potential in materials science applications. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Researchers have also explored its role as a building block for supramolecular assemblies, where its aldehyde group can participate in hydrogen bonding or other non-covalent interactions.

In conclusion, 1-cyclopropyl